Cas no 539-92-4 (Diisobutyl carbonate)

Diisobutyl carbonate is a clear, colorless liquid ester with the molecular formula C9H18O3. It is primarily used as a solvent and intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty polymers. The compound exhibits favorable properties such as low viscosity, high boiling point, and good solubility in organic solvents, making it suitable for applications requiring controlled reactivity and stability. Its branched alkyl structure enhances thermal and chemical resistance, while its low toxicity and mild odor contribute to safer handling compared to other carbonate esters. Diisobutyl carbonate is also valued for its role as a carbonylating agent in fine chemical synthesis.
Diisobutyl carbonate structure
Diisobutyl carbonate structure
Product Name:Diisobutyl carbonate
CAS No:539-92-4
MF:C9H18O3
MW:174.237423419952
MDL:MFCD00026479
CID:370046
PubChem ID:68321
Update Time:2025-05-20

Diisobutyl carbonate Chemical and Physical Properties

Names and Identifiers

    • Carbonic acid,bis(2-methylpropyl) ester
    • bis(2-methylpropyl) carbonate
    • DIISOBUTYLCARBINYL ACETATE
    • Carbonic acid,diisobutyl ester
    • diisobutyl carbonate
    • Diisobutylcarbonat
    • Isobutyl carbonate
    • Kohlensaeure-diisobutylester
    • Carbonic acid, bis(2-methylpropyl) ester
    • Carbonic acid, diisobutyl ester
    • Carbonic acid diisobutyl ester
    • UXXXZMDJQLPQPH-UHFFFAOYSA-N
    • diisobutylcarbonate
    • di-iso-butyl carbonate
    • (iso-C4H9O)2C(O)
    • Carbonic acid, di-isobutyl ester
    • NSC4009
    • Carbonic acid, diisobutyl ester (8CI)
    • NSC-4009
    • DTXSID4060236
    • D81477
    • carbonic acid bis-(2-methylpropyl) ester
    • MFCD00026479
    • NSC 4009
    • NS00043110
    • UNII-UN7NR8B1XJ
    • EINECS 208-730-3
    • AKOS024333533
    • CS-0160242
    • UN7NR8B1XJ
    • 539-92-4
    • SCHEMBL37351
    • DTXCID3041532
    • Diisobutyl carbonate
    • MDL: MFCD00026479
    • Inchi: 1S/C9H18O3/c1-7(2)5-11-9(10)12-6-8(3)4/h7-8H,5-6H2,1-4H3
    • InChI Key: UXXXZMDJQLPQPH-UHFFFAOYSA-N
    • SMILES: O(C(=O)OCC(C)C)CC(C)C

Computed Properties

  • Exact Mass: 174.12600
  • Monoisotopic Mass: 174.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 0.9138
  • Boiling Point: 245.22°C (rough estimate)
  • Refractive Index: 1.4072 (estimate)
  • PSA: 35.53000
  • LogP: 2.45160

Diisobutyl carbonate Customs Data

  • HS CODE:2920909090
  • Customs Data:

    China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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Additional information on Diisobutyl carbonate

Recent Advances in the Application of Diisobutyl Carbonate (CAS: 539-92-4) in Chemical and Pharmaceutical Research

Diisobutyl carbonate (CAS: 539-92-4) is an important organic carbonate ester that has garnered significant attention in recent years due to its versatile applications in chemical synthesis, pharmaceutical intermediates, and green chemistry. This research briefing aims to provide an up-to-date overview of the latest advancements related to this compound, focusing on its synthesis, reactivity, and potential applications in drug development and industrial processes.

Recent studies have highlighted the role of diisobutyl carbonate as a promising alternative to traditional phosgene-based carbonate synthesis. A 2023 publication in the Journal of Organic Chemistry demonstrated an efficient, solvent-free method for producing diisobutyl carbonate using CO₂ as a C1 building block, achieving yields above 90% under mild conditions (120°C, 5 bar). This green chemistry approach addresses both environmental concerns and process safety issues associated with conventional methods.

In pharmaceutical applications, researchers have explored diisobutyl carbonate as a protecting group for alcohols and phenols during multi-step synthesis. A notable 2024 study in Organic Process Research & Development reported its superior stability compared to other alkyl carbonates in protecting sensitive hydroxyl groups during nucleoside analog synthesis. The compound's branched isobutyl groups provide steric protection while maintaining reasonable deprotection kinetics under mild basic conditions.

The compound's potential in polymer chemistry has also been investigated. A team at MIT recently published work (Nature Chemistry, 2024) demonstrating diisobutyl carbonate's utility as a chain transfer agent in the controlled polymerization of cyclic carbonates, enabling precise molecular weight control for biomedical-grade polycarbonates. This application could revolutionize biodegradable implant materials and drug delivery systems.

From a safety and toxicology perspective, new data from the European Chemicals Agency (ECHA) in 2024 indicates that diisobutyl carbonate shows favorable toxicological profiles compared to linear-chain dialkyl carbonates, with reduced skin irritation potential and improved biodegradability. These characteristics make it particularly attractive for pharmaceutical manufacturing where worker safety and environmental impact are critical considerations.

Looking forward, several research groups are exploring the use of diisobutyl carbonate in continuous flow chemistry systems. Preliminary results presented at the 2024 American Chemical Society meeting suggest significant improvements in reaction efficiency and scalability when using microreactor technology, potentially opening new avenues for industrial-scale applications in active pharmaceutical ingredient (API) manufacturing.

In conclusion, the growing body of research on diisobutyl carbonate (539-92-4) demonstrates its expanding role as a valuable reagent in green chemistry approaches and pharmaceutical synthesis. Its combination of synthetic utility, safety profile, and environmental advantages positions it as a compound of increasing importance in medicinal chemistry and industrial applications. Future research directions likely include further optimization of its synthetic applications and exploration of its potential in novel drug delivery systems.

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